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CAS No.: 82857-39-4

Cat. No.: B1683203

Get Quote

Impulsivity is a multifaceted behavioral construct characterized by a tendency to act on a whim,

displaying behavior with little or no forethought, reflection, or consideration of the

consequences.[1] In neuroscience research, it is not a unitary concept but is often divided into

distinct domains, primarily:

Motor Impulsivity (or Response Inhibition): The inability to withhold or stop a prepotent motor

response. This is often studied using tasks that require subjects to inhibit an action.

Choice Impulsivity (or Delay Discounting): The preference for smaller, immediate rewards

over larger, delayed rewards. This reflects an inability to delay gratification for a better long-

term outcome.[2]

Dysregulated impulsivity is a core symptom of several neuropsychiatric conditions, most

notably Attention-Deficit/Hyperactivity Disorder (ADHD).[3][4] The prefrontal cortex (PFC) is a

critical brain region for executive functions, including the top-down control of impulsive

behaviors. The neuromodulator norepinephrine (NE) plays a pivotal role in regulating PFC

function, attention, and arousal.[5][6] Therefore, pharmacological agents that modulate

noradrenergic signaling are valuable tools for investigating the neurobiology of impulsivity.
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(+)-Tomoxetine hydrochloride (commonly known as atomoxetine) is a highly selective and

potent norepinephrine reuptake inhibitor (NRI).[7][8][9] By blocking the presynaptic

norepinephrine transporter (NET), it increases the extracellular concentration of NE in the

synaptic cleft, particularly in the PFC.[6][10] This mechanism, which also indirectly increases

dopamine levels in the PFC, is thought to underlie its therapeutic effects in ADHD.[6][10][11] Its

non-stimulant nature and low abuse potential make it a widely used therapeutic and a critical

research tool.[9] This guide provides detailed protocols and technical insights for using (+)-
Tomoxetine hydrochloride in preclinical behavioral studies of impulsivity.

Compound Profile and Solution Preparation
Accurate preparation and handling of (+)-Tomoxetine hydrochloride are fundamental to

reproducible experimental outcomes.

Compound Characteristics
Property Value Source(s)

Synonyms
Atomoxetine HCl, (R)-

Tomoxetine HCl, LY139603
[11][12]

CAS Number 82248-59-7 [7][12]

Molecular Formula C₁₇H₂₁NO • HCl [12]

Molecular Weight 291.8 g/mol [12]

Appearance
White to off-white crystalline

solid/powder
[11][12]

Storage
-20°C for long-term stability;

Ambient for shipping
[11][12]

Stability ≥ 4 years when stored at -20°C [12]

Solubility Data
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Solvent Approximate Solubility Source(s)

Water ~27.8 mg/mL [11]

PBS (pH 7.2) ~2 mg/mL [12]

DMSO ~30-58 mg/mL [11][12]

Ethanol ~30-37 mg/mL [11][12]

Protocol for Dosing Solution Preparation (Rodent
Studies)
Objective: To prepare a 1 mg/mL dosing solution of (+)-Tomoxetine hydrochloride in sterile

0.9% saline for intraperitoneal (i.p.) injection.

Materials:

(+)-Tomoxetine hydrochloride powder

Sterile 0.9% sodium chloride (saline) solution

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer and/or ultrasonic bath

Sterile syringes and needles for administration

Procedure:

Calculation: Doses are typically calculated based on the free base form (Atomoxetine MW:

255.36 g/mol ). However, it is common practice in the literature to report doses based on the

salt form (hydrochloride, MW: 291.8 g/mol ) as this is what is weighed. Ensure consistency in

your reporting. For this protocol, we will assume the dose is based on the HCl salt weight.

Weighing: Accurately weigh 10 mg of (+)-Tomoxetine hydrochloride powder and place it

into a 15 mL sterile conical tube.
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Dissolution: Add 10 mL of sterile 0.9% saline to the conical tube. This will yield a final

concentration of 1 mg/mL.

Mixing: Cap the tube securely and vortex thoroughly. If complete dissolution is slow, use an

ultrasonic water bath to facilitate the process.[8] The solution should be clear and free of

particulates.

Administration:

Doses for rodents typically range from 0.1 to 10 mg/kg.[13][14][15]

Calculate the injection volume based on the animal's most recent body weight and the

solution concentration (1 mg/mL). For example, for a 300g (0.3 kg) rat receiving a 1 mg/kg

dose, the injection volume would be 0.3 mL.

Storage and Stability: Aqueous solutions should be prepared fresh daily. It is not

recommended to store aqueous solutions for more than one day.[12]

Mechanism of Action: Norepinephrine Transporter
Inhibition
Tomoxetine exerts its effects by selectively binding to and inhibiting the norepinephrine

transporter (NET). This transporter is responsible for the reuptake of norepinephrine from the

synaptic cleft back into the presynaptic neuron, which terminates its signaling. By blocking NET,

Tomoxetine increases the duration and concentration of norepinephrine in the synapse,

enhancing noradrenergic transmission. In the PFC, NET also has a high affinity for dopamine,

meaning that Tomoxetine can increase synaptic dopamine in this specific brain region, which is

crucial for executive function.
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Caption: Mechanism of (+)-Tomoxetine action at the noradrenergic synapse.

Behavioral Protocols for Assessing Impulsivity
The choice of behavioral paradigm is critical as different tasks measure distinct facets of

impulsivity. Tomoxetine has been shown to have dissociable effects depending on the task

employed.

The 5-Choice Serial Reaction Time Task (5-CSRTT)
The 5-CSRTT is the gold standard for assessing visuospatial attention and motor impulsivity in

rodents.[16]

Domain Measured: Motor impulsivity, indexed by "premature responses" (responding before

the stimulus is presented). Sustained attention is measured by accuracy and omissions.[16]

[17]

Rationale for Tomoxetine: By enhancing noradrenergic and prefrontal dopaminergic tone,

Tomoxetine is hypothesized to improve top-down inhibitory control, thereby reducing

premature, impulsive actions. Studies consistently show that Tomoxetine dose-dependently

reduces premature responding, particularly in animals with high baseline impulsivity.[17][18]

[19]

Caption: Flowchart of a single trial in the 5-Choice Serial Reaction Time Task.
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Habituation & Pre-training: Animals must be food-restricted to 85-90% of their free-feeding

body weight.[20] They undergo several stages of training to learn the basic contingencies of

the task: approaching the reward magazine, nose-poking illuminated apertures for a reward,

and finally, responding to a brief stimulus.[16][20]

Baseline Training: Train animals on the standard task parameters until performance

stabilizes (e.g., >80% accuracy and <20% omissions). Standard parameters are typically a

1-second stimulus duration and a 5-second fixed inter-trial interval (ITI).[16]

Establishing Impulsivity: To challenge the system and increase premature responding, the

task parameters can be modified. A common method is to introduce a long, variable ITI (e.g.,

5, 7, 9 seconds).[13][17] This increases the waiting period and uncertainty, provoking more

impulsive responses.

Drug Testing:

Administer (+)-Tomoxetine hydrochloride (e.g., 0.3, 1.0, 3.0 mg/kg, i.p.) or vehicle 30-60

minutes prior to placing the animal in the operant chamber.[13][19]

A within-subjects, counterbalanced design is recommended, where each animal receives

all drug doses and vehicle in a randomized order across different test days.

Allow at least 48-72 hours between drug testing sessions for washout.

Data Analysis: The primary variables of interest are:

Premature Responses (%): The key measure of motor impulsivity.

Accuracy (%): A measure of attention.

Omissions (%): A measure of attention and motivation.

Response Latency (Correct & Incorrect): Time taken to respond.

Magazine Latency: Time taken to collect the reward.

The Stop-Signal Task (SST)
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The SST directly measures reactive inhibition, the ability to cancel an already initiated action.

[21][22]

Domain Measured: Motor impulsivity (reactive inhibition), quantified by the Stop-Signal

Reaction Time (SSRT). A shorter SSRT indicates better inhibitory control.

Rationale for Tomoxetine: This task probes the neural circuitry involved in overriding

prepotent motor commands. Enhanced noradrenergic signaling by Tomoxetine is thought to

facilitate the function of this "braking" system. Studies in both humans and rats show that

Tomoxetine can improve performance on the SST, consistent with reduced motor impulsivity.

[17][19][23]

Go Trial (~75% of trials)
Stop Trial (~25% of trials)

Go Signal Presented
(e.g., lever extends)

Subject Responds
(e.g., presses lever)

Reward Delivered

Go Signal Presented

Stop Signal Presented
(e.g., tone/light after SSD)

Stop Signal Delay
(SSD; variable)

Successful Inhibit
(Response Withheld)

Failed Inhibit
(Response Made)

No Reward/
Time-Out
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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